molecular formula C7H5NO3 B561862 2-Nitrobenzaldehyde-d4 CAS No. 1020718-69-7

2-Nitrobenzaldehyde-d4

Cat. No. B561862
CAS RN: 1020718-69-7
M. Wt: 155.145
InChI Key: CMWKITSNTDAEDT-RHQRLBAQSA-N
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Description

2-Nitrobenzaldehyde is an organic aromatic compound . It is used as a starting material in synthetic chemistry and as an intermediate during the synthesis of Indigo dye . It is involved in the preparation of colorants such as Indigo carmine . The 2-Nitrobenzyl group of 2-nitrobenzaldehyde is photolabile that can be cleaved when exposed to UV-light .


Synthesis Analysis

The main routes to nitrobenzaldehyde begin with the nitration of styrene and cinnamic acid followed by the conversions of the resulting 2-nitrostyrene and 2-nitrocinnamic acids . Cinnamaldehyde can also be nitrated, e.g., in a solution of acetic anhydride in acetic acid, in high-yield to 2-nitrocinnamaldehyde . New approaches to the synthesis of 2-nitrobenzaldehyde by formation and selective isomer separation of 2-nitrophenyl-1,3-dioxolane and further hydrolysis are reported .


Molecular Structure Analysis

2-Nitrobenzaldehyde is an organic aromatic compound containing a nitro group ortho to formyl . The molecular structures of the nitro derivatives were confirmed by 1H and 13C NMR spectroscopy .


Physical And Chemical Properties Analysis

2-Nitrobenzaldehyde has a molecular formula of C7H5NO3 and an average mass of 151.120 Da . It appears as a pale yellow crystalline powder .

Mechanism of Action

2-Nitrobenzaldehyde is an intermediate in an early route to indigo, a water-insoluble dye commonly used to dye jeans and other fabrics . In the Baeyer-Drewson indigo synthesis, 2-nitrobenzaldehyde condenses with acetone in basic aqueous solution to yield indigo in a one-pot synthesis .

Safety and Hazards

2-Nitrobenzaldehyde is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is also harmful to aquatic life .

properties

IUPAC Name

2,3,4,5-tetradeuterio-6-nitrobenzaldehyde
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5NO3/c9-5-6-3-1-2-4-7(6)8(10)11/h1-5H/i1D,2D,3D,4D
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CMWKITSNTDAEDT-RHQRLBAQSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)C=O)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

[2H]C1=C(C(=C(C(=C1[2H])C=O)[N+](=O)[O-])[2H])[2H]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00662147
Record name 2-Nitro(~2~H_4_)benzaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00662147
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

155.14 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Nitrobenzaldehyde-d4

CAS RN

1020718-69-7
Record name 2-Nitro(~2~H_4_)benzaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00662147
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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